BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Long-term stability of SBC-115076 in DMSO at
-20°C.
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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722

Technical Support Center: SBC-115076

This technical support center provides troubleshooting guides and frequently asked questions
(FAQSs) regarding the long-term stability of SBC-115076 in Dimethyl Sulfoxide (DMSO) when
stored at -20°C. This resource is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for SBC-115076 in DMSO?

For long-term storage of SBC-115076 in DMSO, -20°C is a commonly recommended
temperature. However, for extended periods (a year or more), storage at -80°C is preferable to
ensure maximum stability.

Q2: How long can | store SBC-115076 in DMSO at -20°C?

The stability of SBC-115076 in DMSO at -20°C can vary based on several factors, including
the quality of the DMSO and the frequency of freeze-thaw cycles. Commercial suppliers
provide varying stability data, with some indicating stability for up to one year.[1] Other sources
suggest a shorter stability period of one month. To ensure the integrity of your experiments, it is
recommended to aliquot the stock solution into single-use volumes to minimize freeze-thaw
cycles. For storage beyond one month, it is advisable to store the aliquots at -80°C, which can
extend the stability to two years.[1]
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Q3: I've seen conflicting information from different suppliers regarding the stability of SBC-
115076 in DMSO at -20°C. Why is there a discrepancy?

Discrepancies in reported stability data from different suppliers can arise from variations in their
internal stability testing protocols, the specific formulation of the compound, and the quality of
the DMSO used. Some suppliers may provide more conservative estimates to ensure the
highest product performance. It is always best to consult the certificate of analysis provided
with your specific lot of SBC-115076 and consider the storage recommendations from the
supplier you purchased from.

Q4: Can | use any grade of DMSO to prepare my stock solution of SBC-1150767

It is critical to use a high-purity, anhydrous, or sterile grade of DMSO for preparing stock
solutions. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The
presence of water can affect the solubility and stability of SBC-115076.[2] Always use freshly
opened or properly stored anhydrous DMSO.

Q5: How many times can | freeze-thaw my stock solution of SBC-115076 in DMSO?

To maintain the integrity of SBC-115076, it is strongly recommended to avoid repeated freeze-
thaw cycles.[1] The best practice is to prepare single-use aliquots of your stock solution. This
ensures that the main stock remains frozen and undegraded, preserving its activity for future
experiments.
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Issue

Possible Cause

Recommended Solution

Reduced or inconsistent
activity of SBC-115076 in

experiments.

Degradation of the compound
due to improper storage or

multiple freeze-thaw cycles.

Prepare a fresh stock solution
from powder. Aliquot the new

stock solution into single-use

vials and store at -80°C for

long-term use.

Precipitate observed in the

stock solution after thawing.

The compound may have
come out of solution due to low
temperature or absorption of
water by the DMSO.

Gently warm the solution to
37°C and vortex to redissolve
the compound. If the
precipitate persists, it may
indicate degradation or
contamination, and a fresh
stock solution should be
prepared. Use fresh,
anhydrous DMSO.

Difficulty dissolving SBC-
115076 powder in DMSO.

The compound may require
assistance to fully dissolve.
The DMSO may have

absorbed moisture.

Warming the solution in a
water bath up to 50°C and
using ultrasonication can aid in
dissolution.[2][3] Ensure you
are using a fresh, anhydrous
grade of DMSO.

Quantitative Stability Data Summary

The following table summarizes the stability information for SBC-115076 in solvent from

various suppliers.

Storage Selleck Cayman Chemical
MedchemExpress[1] _ _

Temperature Chemicals[2] (as solid)[4]

-20°C 1 year 1 month > 4 years

-80°C 2 years 1 year Not specified

Note: The stability in solvent can be influenced by the choice of solvent and its purity.
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Experimental Protocols

Protocol for Preparing a Stock Solution of SBC-115076 in DMSO
o Materials:

o SBC-115076 powder

o Anhydrous, high-purity DMSO

o Sterile, polypropylene microcentrifuge tubes
» Procedure:

1. Allow the SBC-115076 powder vial to equilibrate to room temperature before opening to
prevent condensation.

2. Weigh the desired amount of SBC-115076 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(up to 50°C) or sonication can be used to aid dissolution if necessary.[2][3]

5. Once dissolved, aliquot the stock solution into single-use volumes in sterile polypropylene
tubes.

6. Label the aliquots clearly with the compound name, concentration, date, and storage
temperature.

7. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 2 years).

Visualizations
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Experimental Workflow for SBC-115076 Stock Preparation and Storage
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Caption: Workflow for preparing and storing SBC-115076 stock solutions.
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SBC-115076 Mechanism of Action
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Caption: SBC-115076 inhibits PCSK9, preventing LDLR degradation and increasing LDL
cholesterol uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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